Cas no 28989-03-9 (5-Methyloxazole-2-carbonitrile)

5-Methyloxazole-2-carbonitrile structure
28989-03-9 structure
Product Name:5-Methyloxazole-2-carbonitrile
CAS No:28989-03-9
MF:C5H4N2O
MW:108.09806060791
CID:5018063
PubChem ID:60069415
Update Time:2024-11-07

5-Methyloxazole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-methyloxazole-2-carbonitrile
    • 2-Oxazolecarbonitrile, 5-methyl-
    • 5-methyl-1,3-oxazole-2-carbonitrile
    • 28989-03-9
    • MFCD16989307
    • SCHEMBL2140384
    • SY348579
    • OFYFJUOJQJZEFF-UHFFFAOYSA-N
    • AT38744
    • AKOS022965568
    • 5-Methyloxazole-2-carbonitrile
    • Inchi: 1S/C5H4N2O/c1-4-3-7-5(2-6)8-4/h3H,1H3
    • InChI Key: OFYFJUOJQJZEFF-UHFFFAOYSA-N
    • SMILES: O1C(C#N)=NC=C1C

Computed Properties

  • Exact Mass: 108.032362755g/mol
  • Monoisotopic Mass: 108.032362755g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 49.8
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